Cas no 1306439-42-8 (2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol)

• Product Name: 2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol
• CAS No: 1306439-42-8
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• MDL: MFCD13322742
• CID: 4587152
• PubChem ID: 61255489
• Update Time: 2025-06-08

2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-(benzyloxy)-4,6-dimethylpyridin-3-yl]methanol
• (4,6-dimethyl-2-phenylmethoxypyridin-3-yl)methanol
• (2-(BENZYLOXY)-4,6-DIMETHYLPYRIDIN-3-YL)METHANOL
• AT10797
• 2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol

• MDL： MFCD13322742
• Inchi： 1S/C15H17NO2/c1-11-8-12(2)16-15(14(11)9-17)18-10-13-6-4-3-5-7-13/h3-8,17H,9-10H2,1-2H3
• InChI Key： WOMRXVMNTPLEGH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(CO)=C(C)C=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol

Introduction to 2-(Benzyloxy)-4,6-dimethylpyridin-3-ylmethanol (CAS No. 1306439-42-8)

2-(Benzyloxy)-4,6-dimethylpyridin-3-ylmethanol, with the CAS number 1306439-42-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyloxy group and two methyl substituents on the pyridine ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol is represented by the formula C₁₅H₁₇NO₂. The presence of the benzyloxy group imparts hydrophobic properties to the molecule, while the methyl substituents enhance its lipophilicity. These characteristics are crucial for optimizing the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability.

In recent years, there has been a growing interest in the biological activities of 2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory effects, 2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol has also been investigated for its neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The study, published in the journal Neuropharmacology in 2020, found that treatment with 2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol significantly reduced neuronal cell death and improved cognitive function in animal models of neurodegenerative diseases.

The pharmacological profile of 2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol has also been explored in the context of cancer research. A study published in Cancer Letters in 2019 reported that this compound exhibits antiproliferative activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G1 phase. These findings highlight the potential of 2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol as a lead compound for developing novel anticancer agents.

In addition to its therapeutic applications, 2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol has been studied for its use as a synthetic intermediate in organic synthesis. Its versatile reactivity and functional groups make it an attractive building block for constructing more complex molecules. For example, researchers at the University of Cambridge have utilized this compound as a key intermediate in the synthesis of novel pyridine-based ligands for metal-catalyzed reactions.

The synthesis of 2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol typically involves multi-step processes that include alkylation, substitution, and reduction reactions. A common synthetic route involves the alkylation of 4,6-dimethylpyridine with benzyl bromide to form the benzyloxy derivative, followed by reduction to obtain the final alcohol product. The optimization of these synthetic steps is crucial for achieving high yields and purity levels.

In conclusion, 2-(benzyloxy)-4,6-dimethylpyridin-3-ylmethanol (CAS No. 1306439-42-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and organic synthesis.